Cas no 132040-12-1 (4-Phenyl-1H-pyrrole-3-carboxylic acid)

4-Phenyl-1H-pyrrole-3-carboxylic acid Properties

Names and Identifiers

• 4-Phenyl-1H-pyrrole-3-carboxylic acid
• 4-phenylpyrrole-3-carboxylic acid
• Z409035552
• IZAUZUSKFWENMY-UHFFFAOYSA-N
• KUC107414N
• MFCD06411253
• 1H-Pyrrole-3-carboxylic acid, 4-phenyl-
• DTXSID20364015
• SCHEMBL4533753
• 4-phenyl-1H-pyrrole-3-carboxylic Acid
• 4-phenyl-1-H-pyrrol-3-ylcarboxylic acid
• SY083348
• TS-02628
• KSC-20-083
• SB32826
• 4-PHENYL-1H-PYRROLE-3-CARBOXYLICACID
• s10246
• 132040-12-1
• DB-062863
• AKOS000365555
• 4-phenyl-1H-pyrrol-3-ylcarboxylic acid
• CS-0117117
• EN300-40175
• 4-PHENYL-1H-PYRROLE-3-CARBOXYLIC ACID
• +Expand

• MDL： MFCD06411253
• InChIKey： IZAUZUSKFWENMY-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO2/c13-11(14)10-7-12-6-9(10)8-4-2-1-3-5-8/h1-7,12H,(H,13,14)
• SMILES： OC(C1=CNC=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 187.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.063328530g/mol
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• LogP: 2.37990
• PSA: 53.09000
• Boiling Point: 394.0±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 192.1±24.6 °C
• Density: 1.3±0.1 g/cm3

4-Phenyl-1H-pyrrole-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4-Phenyl-1H-pyrrole-3-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%